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Compound of Interest

Compound Name: Linalool oxide

CAS No.: 34995-77-2

Cat. No.: B106663

Get Quote

Ensuring the safe and compliant disposal of linalool oxide is critical for maintaining a secure

laboratory environment and protecting the ecosystem. This guide provides essential safety and

logistical information for researchers, scientists, and drug development professionals, outlining

procedural steps for the proper handling and disposal of this chemical.

Linalool oxide is recognized as a substance that is harmful if swallowed and can cause

serious eye irritation and potential skin irritation.[1][2][3] It is also classified as a combustible

liquid.[2][3] Adherence to proper disposal protocols is, therefore, a matter of regulatory

compliance and a fundamental aspect of responsible laboratory practice.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.[1][4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or latex).[4][5]
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Protective Clothing: A lab coat or other protective garments to prevent skin contact.[1]

Work should be conducted in a well-ventilated area to avoid the inhalation of vapors.[5][6] An

emergency eyewash station and safety shower should be readily accessible.

Step-by-Step Disposal Procedure
The disposal of linalool oxide must be carried out in accordance with federal, state, and local

environmental regulations.[1][2][3][4][7] In the United States, the Environmental Protection

Agency (EPA) guidelines under the Resource Conservation and Recovery Act (RCRA) govern

the management of hazardous waste.[8][9]

1. Waste Identification and Segregation:

Linalool oxide waste should be classified as a hazardous chemical waste.[7]

Do not mix linalool oxide waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan.

Avoid contact with incompatible materials such as strong oxidizing agents, strong acids, and

alkalis.[2][4]

2. Spill Management and Cleanup:

For Small Spills: Absorb the spill with an inert, non-combustible material like vermiculite, dry

sand, or earth.[1][4][5] Do not use combustible materials such as paper towels without first

using an absorbent.

For Large Spills: Immediately evacuate the area and alert safety personnel. Prevent the spill

from entering drains, sewers, or waterways.[1][4] Contain the spill using sand, earth, or other

non-combustible absorbent materials.[1][4]

Carefully collect the absorbed material and contaminated debris into a designated, labeled,

and sealable container for hazardous waste.[1]

3. Containerization and Labeling:
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Use only approved, leak-proof, and chemically compatible containers for storing linalool
oxide waste.

The container must be clearly labeled with "Hazardous Waste," the name "Linalool Oxide,"

and any other information required by your institution and local regulations.

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated area away from sources of ignition.[1][6]

4. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

contractor.

Complete all necessary waste manifest forms to ensure the "cradle-to-grave" tracking of the

hazardous material.[9][10]

Never dispose of linalool oxide down the drain or in regular trash.[4][11]

Quantitative Data and Hazard Summary
Parameter Value/Information Source

CAS Number 1365-19-1 [1]

Acute Toxicity, Oral (LD50) 1150 - 1750 mg/kg (Rat) [3][6]

Acute Toxicity, Dermal (LD50) 2500 mg/kg (Rabbit) [3]

Flash Point 62.78 °C (145.00 °F) TCC [4]

Boiling Point 188 °C [6]

Primary Hazards

Harmful if swallowed, Causes

serious eye irritation, May

cause skin irritation,

Combustible liquid

[1][2][3]

Incompatible Materials
Strong oxidizing agents, strong

acids, alkalis
[2][4]
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Experimental Protocol for Spill Neutralization and
Cleanup
This protocol outlines the steps for managing a small-scale linalool oxide spill in a laboratory

setting.

Materials:

Personal Protective Equipment (PPE) as specified above.

Inert, non-combustible absorbent material (e.g., vermiculite, sand).

Chemical-resistant scoop or scraper.

Designated hazardous waste container with a secure lid.

Hazardous waste labels.

Soap and water.

Procedure:

Ensure Safety: Don the appropriate PPE before approaching the spill. Ensure the area is

well-ventilated.

Containment: If the spill is spreading, create a dike around the perimeter using the absorbent

material.

Absorption: Gently cover the spill with a sufficient amount of the inert absorbent material.

Allow the material to fully absorb the liquid.

Collection: Using a chemical-resistant scoop or scraper, carefully collect the absorbed

material. Avoid creating dust. Place the material into the designated hazardous waste

container.

Decontamination: Clean the spill area with soap and water.[5] Collect any contaminated

cleaning materials (e.g., paper towels, sponges) and place them in the hazardous waste
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container.

Container Sealing and Labeling: Securely close the lid of the hazardous waste container.

Affix a completed hazardous waste label to the container.

Temporary Storage: Move the container to your laboratory's designated hazardous waste

accumulation area.

Personal Hygiene: Remove and properly dispose of or decontaminate PPE. Thoroughly

wash hands with soap and water.[1]

Reporting: Report the spill to your laboratory supervisor or environmental health and safety

officer, following your institution's policies.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of linalool oxide.
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Start: Linalool Oxide Waste Generated

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Assess Situation

3a. Small Spill Procedure

 Small & Manageable 

3b. Large Spill Procedure

 Large or Unmanageable 

4a. Absorb with Inert Material
(e.g., Sand, Vermiculite)

4b. Evacuate Area & Alert Safety Officer

5. Collect Absorbed Waste into
Designated Container

8. Arrange for Pickup by
Licensed Waste Disposal

 Follow EHS Guidance 
6. Label Container as

'Hazardous Waste: Linalool Oxide'

7. Store in Cool, Dry, Ventilated Area

9. Complete Waste Manifest

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of linalool oxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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